Cas no 161055-73-8 (3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-)

161055-73-8 structure
Product Name:3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-
CAS No:161055-73-8
Molecular Formula:C10H8F3N3O
Molecular Weight:243.185232162476
CID:6257985
3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)- Properties
Names and Identifiers
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- 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-
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- InChIKey: KTECAVSVPIJEFK-UHFFFAOYSA-N
- Inchi: 1S/C10H8F3N3O/c11-10(12,13)8-5-9(17)16(15-8)7-4-2-1-3-6(7)14/h1-4H,5,14H2
- SMILES: N1=C(C(F)(F)F)CC(=O)N1C1=CC=CC=C1N
Experimental Properties
- Boiling Point: 335.1±42.0 °C(Predicted)
- pka: 3.91±0.10(Predicted)
- Density: 1.51±0.1 g/cm3(Predicted)
3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D557644-1g |
3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)- |
161055-73-8 | 96% | 1g |
$760 | 2022-09-07 |
3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)- Related Literature
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Sarah Hawkeswood,Douglas W. Stephan Dalton Trans., 2005, 2182-2187
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Miri Trainic,Yinon Rudich Phys. Chem. Chem. Phys., 2009,11, 7943-7950
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Galo J. de A. A. Soler-Illia,Emmanuel Scolan,Audrey Louis,Pierre-Antoine Albouy,Clément Sanchez New J. Chem., 2001,25, 156-165
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Sunkyung Kim,Jin Yong Lee,Francesc Illas Phys. Chem. Chem. Phys., 2016,18, 23755-23762
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Xiao-Ding Xu,Han Cheng,Xin-Hua Wang,Fa-Gang Jiang,Ren-Xi Zhuo,Xian-Zheng Zhang J. Mater. Chem., 2012,22, 18164-18171
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Rong Liu,Lina Ma,Shu Huang,Jia Mei,Jun Xu,Guohui Yuan RSC Adv., 2016,6, 107426-107432
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O. C. J. Andrén,M. Malkoch Polym. Chem., 2017,8, 4996-5001
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Jun-Ju Shen,Xiao-Li Kang,Qiao-Zhen Ren,Guo-Ping Li,Ya-Na Gao,Peng-Fei Hao,Yun-Long Fu Dalton Trans., 2020,49, 4470-4475
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